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Compound of Interest

Compound Name: Tyrphostin AG 1288

Cat. No.: B1228077

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin AG 1288 is a potent inhibitor of tyrosine kinases, a class of enzymes crucial for
cellular signal transduction.[1][2] Dysregulation of tyrosine kinase activity is implicated in
numerous diseases, including cancer and inflammatory disorders. Tyrphostin AG 1288 has
been shown to inhibit the expression of Intercellular Adhesion Molecule-1 (ICAM-1) and Tumor
Necrosis Factor-alpha (TNFa)-mediated cytotoxicity in vitro.[1][2][3] These application notes
provide a comprehensive guide to the preparation of Tyrphostin AG 1288 stock solutions for
reproducible and reliable experimental outcomes.

Data Presentation

A summary of the key quantitative data for Tyrphostin AG 1288 is presented in the table below
for easy reference.
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Parameter Value Reference
Molecular Formula C10HsN304 MedChemExpress
Molecular Weight 231.16 g/mol MedChemExpress
Appearance Light yellow to yellow solid MedChemExpress
Purity >98% Vendor Specification
. = 125 mg/mL in DMSO (=
Solubility MedChemExpress
540.75 mM)
-20°C for 3 years; 4°C for 2
Powder Storage MedChemExpress
years

] -80°C for 6 months; -20°C for 1
Stock Solution Storage " MedChemExpress
mon

Signaling Pathway Inhibition

Tyrphostin AG 1288 exerts its effects by inhibiting tyrosine kinase activity within cellular
signaling cascades. One of its documented effects is the inhibition of TNFa-induced signaling,
which leads to a downstream reduction in the expression of ICAM-1. The binding of TNFa to its
receptor (TNFR1) typically triggers a signaling cascade that can lead to the activation of the
transcription factor NF-kB.[4][5][6] Activated NF-kB then translocates to the nucleus to induce
the expression of target genes, including ICAM-1, a key molecule in inflammatory responses
and cell adhesion.[7] Tyrphostin AG 1288, as a tyrosine kinase inhibitor, is understood to
interfere with a critical tyrosine phosphorylation event upstream of NF-kB activation, thereby
attenuating the inflammatory response.
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Cytoplasm Nucleus
Cell Membrane

Releases

Weigh 2.31 mg
Tyrphostin AG 1288
Add 1 mL of
anhydrous DMSO
(Vortex to dissolve)
Gliquot into single-use tubes)
(Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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